N-(4-bromophenyl)-4-nitrobenzamide

• IUPAC Name: N-(4-bromophenyl)-4-nitrobenzamide
• InChI: InChI=1S/C13H9BrN2O3/c14-10-3-5-11(6-4-10)15-13(17)9-1-7-12(8-2-9)16(18)19/h1-8H,(H,15,17)
• InChI Key: WXCIUWMZYPAPDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)Br)[N+](=O)[O-]
• Molecular Formula: C13H9BrN2O3
• DSSTOX Substance ID: DTXSID30353950
• Molecular Weight: 321.13 g/mol
• CAS RN: 59280-03-4

Description

• Melting Point : 198–200 °C

Synthesis Analysis

The synthesis of this compound involves the direct condensation of benzoic acids and amines. A green, rapid, mild, and highly efficient pathway has been reported, utilizing ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. This method provides an eco-friendly process and is relevant due to the widespread use of benzamides in pharmaceutical, paper, and plastic industries .

Molecular Structure Analysis

The molecular structure of N-(4-bromophenyl)-4-nitrobenzamide consists of a benzene ring with a bromine-substituted phenyl group (4-bromophenyl) attached to an amide functional group. The nitro group (4-nitrobenzamide) is also present .

Physical And Chemical Properties Analysis

• Spectral Data :
  • 1H NMR (400 MHz, CDCl₃) : Peaks at δ 7.86 (d, J = 7.2 Hz, 2H), 7.79 (s, NH), 7.49–7.58 (m, 6H)

Scientific Research Applications

Vibrational Spectroscopic Analysis and Potential Use in Electro-Optical Applications N-(4-bromophenyl)-4-nitrobenzamide has been studied for its vibrational properties using FTIR and FT-Raman spectra. This compound has shown potential for use in electro-optical applications due to its hyperpolarizability values. Additionally, it exhibits effective antibacterial drug properties (Dwivedi & Kumar, 2019).

Crystal Engineering and Structural Analysis Research on N-(4-bromophenyl)-4-nitrobenzamide has contributed to the field of crystal engineering, particularly in understanding hydrogen and halogen bonding interactions. This understanding aids in the design and development of crystal structures for various applications (Saha, Nangia, & Jaskólski, 2005).

Synthesis and Characterization in Chemistry The compound has been a subject of synthesis and characterization studies, contributing valuable insights into the effects of different substituents on chemical properties and structural dynamics (Al‐Sehemi, Abdul-Aziz Al-Amri, & Irfan, 2017).

Supramolecular Structure Analysis In-depth analysis of its supramolecular structure has been conducted, providing insights into the interactions and bonding within the compound, which is crucial for the development of advanced materials and pharmaceuticals (Wardell, Low, Skakle, & Glidewell, 2006).

Polymer Synthesis and Properties N-(4-bromophenyl)-4-nitrobenzamide is used in the synthesis of novel polymers. It contributes to the development of polymers with unique properties like thermal stability, which have potential applications in various industries (Mehdipour‐Ataei, Sarrafi, & Hatami, 2004).

Antitumor and Antibacterial Activities Research has explored its potential in the development of compounds with antitumor and antibacterial activities. This is significant for the pharmaceutical industry in creating new therapeutic agents (Pandeya, Yogeeswari, Sausville, Mauger, & Narayanan, 2002).